Cas no 60523-21-9 (3,4-Pentadienoic acid,2-methyl-, ethyl ester)

3,4-Pentadienoic acid, 2-methyl-, ethyl ester is a specialized unsaturated ester with a conjugated diene structure, offering reactivity useful in organic synthesis. Its molecular framework, featuring both an ester group and an allene moiety, makes it a versatile intermediate for cycloaddition reactions, polymer chemistry, and the preparation of fine chemicals. The compound’s structural properties enable selective functionalization, facilitating applications in pharmaceuticals and agrochemicals. Its ethyl ester group enhances solubility in organic solvents, simplifying handling in synthetic workflows. Careful storage under inert conditions is recommended to preserve its reactivity due to potential sensitivity to oxidation or polymerization.
3,4-Pentadienoic acid,2-methyl-, ethyl ester structure
60523-21-9 structure
Product Name:3,4-Pentadienoic acid,2-methyl-, ethyl ester
CAS No:60523-21-9
MF:C8H12O2
MW:140.179682731628
CID:512921
Update Time:2026-04-29

3,4-Pentadienoic acid,2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pentadienoic acid,2-methyl-, ethyl ester
    • ETHYL 2-METHYLPENTA-3,4-DIENOATE
    • 2-Methyl-3,4-pentadienoic acid,ethyl ester
    • EINECS 262-278-1
    • ethyl-2-methyl 3,4-pentadienoate
    • FEMA No. 3678

Computed Properties

  • Exact Mass: 140.08400

Experimental Properties

  • PSA: 26.30000
  • LogP: 1.52670
  • FEMA: 3678 | ETHYL 2-METHYL-3,4-PENTADIENOATE

3,4-Pentadienoic acid,2-methyl-, ethyl ester Customs Data

  • HS CODE:2916190090
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

3,4-Pentadienoic acid,2-methyl-, ethyl ester Pricemore >>

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Additional information on 3,4-Pentadienoic acid,2-methyl-, ethyl ester

Recent Advances in the Study of 3,4-Pentadienoic Acid, 2-Methyl-, Ethyl Ester (CAS: 60523-21-9)

3,4-Pentadienoic acid, 2-methyl-, ethyl ester (CAS: 60523-21-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This unsaturated ester has garnered attention due to its potential applications in synthetic chemistry, drug discovery, and material science. Recent studies have explored its reactivity, biological activity, and utility as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

One of the key areas of research involving 3,4-pentadienoic acid, 2-methyl-, ethyl ester is its role in organic synthesis. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility as a dienophile in Diels-Alder reactions, enabling the synthesis of highly functionalized cyclohexene derivatives. The study highlighted the compound's ability to undergo regioselective and stereoselective transformations, making it a valuable tool for constructing complex molecular architectures. The researchers also noted its stability under various reaction conditions, which enhances its practicality in synthetic applications.

In the realm of medicinal chemistry, preliminary investigations have explored the biological activity of derivatives of 3,4-pentadienoic acid, 2-methyl-, ethyl ester. A recent Bioorganic & Medicinal Chemistry Letters article reported that certain analogs of this compound exhibit moderate inhibitory activity against specific enzymes involved in inflammatory pathways. While the results are still in the early stages, they suggest potential for further optimization and development of these analogs as anti-inflammatory agents. The study also emphasized the need for more extensive in vivo testing to validate these findings.

Another noteworthy development is the use of 3,4-pentadienoic acid, 2-methyl-, ethyl ester in material science. Researchers have investigated its polymerization potential, with a focus on creating novel polymeric materials with unique properties. A 2022 study in Macromolecules described the successful synthesis of a new class of polyesters incorporating this compound, which exhibited enhanced thermal stability and flexibility. These materials hold promise for applications in biodegradable plastics and specialty coatings, addressing growing environmental concerns.

Despite these advancements, challenges remain in the large-scale production and application of 3,4-pentadienoic acid, 2-methyl-, ethyl ester. Current synthesis methods often involve multi-step processes with moderate yields, prompting ongoing research into more efficient catalytic systems. Additionally, further studies are needed to fully elucidate the compound's toxicity profile and environmental impact, particularly if it is to be used in pharmaceutical or consumer products.

In conclusion, 3,4-pentadienoic acid, 2-methyl-, ethyl ester (CAS: 60523-21-9) continues to be a compound of significant interest across multiple disciplines. Its versatility in organic synthesis, potential medicinal applications, and utility in material science underscore its importance in contemporary research. Future studies will likely focus on optimizing its synthesis, expanding its applications, and addressing any safety concerns, paving the way for its broader adoption in industry and academia.

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